C19-gibberellin 6-carboxylic acids

Gibberellin 6-carboxylic acids, specifically those derived from C19 (C19-GA6-CA), are a class of plant hormones essential for various physiological processes. These compounds play crucial roles in promoting cell elongation, seed germination, and fruit development. Structurally, C19-GA6-CAs feature an unsaturated cyclic structure with a carboxylic acid group attached to the 6-position, distinguishing them from their 20-carbon counterparts. In agricultural applications, C19-GA6-CA has shown promise in enhancing crop yield and quality. Its application can lead to improved photosynthesis efficiency, increased biomass production, and reduced abscission of leaves and fruits. Additionally, these compounds are used in horticultural practices for flower induction and fruit setting, contributing significantly to the overall plant productivity. From a biochemical perspective, C19-GA6-CA interacts with specific receptors on plant cells, initiating signal transduction pathways that regulate gene expression and metabolic activities. This interaction modulates key enzymes involved in growth regulation, offering insights into the complex mechanisms governing plant development and stress responses.